Cas no 1556747-98-8 (5-(4-methylcyclohexyl)-1,2-oxazol-3-amine)

• Product Name: 5-(4-methylcyclohexyl)-1,2-oxazol-3-amine
• CAS No: 1556747-98-8
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5828776
• PubChem ID: 81879399
• Update Time: 2025-11-02

5-(4-methylcyclohexyl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-methylcyclohexyl)-1,2-oxazol-3-amine
• AKOS020861193
• 1556747-98-8
• EN300-1841942

• Inchi： 1S/C10H16N2O/c1-7-2-4-8(5-3-7)9-6-10(11)12-13-9/h6-8H,2-5H2,1H3,(H2,11,12)
• InChI Key： UAJDQBXYMDZUDK-UHFFFAOYSA-N
• SMILES： O1C(=CC(N)=N1)C1CCC(C)CC1

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 5-(4-methylcyclohexyl)-1,2-oxazol-3-amine

Comprehensive Overview of 5-(4-methylcyclohexyl)-1,2-oxazol-3-amine (CAS No. 1556747-98-8)

5-(4-methylcyclohexyl)-1,2-oxazol-3-amine (CAS No. 1556747-98-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This oxazole derivative features a unique structural framework, combining a 4-methylcyclohexyl group with an oxazol-3-amine moiety, making it a valuable intermediate in the synthesis of bioactive molecules. Its molecular formula is C₁₀H₁₆N₂O, with a molecular weight of 180.25 g/mol. The compound's distinct architecture contributes to its potential applications in drug discovery and material science.

The chemical properties of 5-(4-methylcyclohexyl)-1,2-oxazol-3-amine are influenced by its hybrid structure. The oxazole ring provides aromatic stability, while the 4-methylcyclohexyl substituent introduces steric and electronic effects that can modulate reactivity. This balance makes the compound suitable for diverse synthetic transformations, particularly in the development of heterocyclic compounds. Researchers have explored its utility in creating small-molecule inhibitors and ligands for biological targets, leveraging its ability to interact with enzymes and receptors.

In recent years, the demand for 5-(4-methylcyclohexyl)-1,2-oxazol-3-amine has surged due to its relevance in medicinal chemistry. The compound's scaffold is frequently employed in designing central nervous system (CNS) therapeutics, addressing conditions like neurodegenerative diseases and mood disorders. Its structural features align with the Lipinski's rule of five, enhancing its drug-like properties. Additionally, the oxazole core is known for its metabolic stability, a critical factor in pharmacokinetic optimization.

The synthetic routes to 5-(4-methylcyclohexyl)-1,2-oxazol-3-amine often involve cyclization reactions of appropriately functionalized precursors. One common approach utilizes 1,3-dipolar cycloaddition between nitrile oxides and alkenes, followed by selective reduction of the resulting isoxazoline. Alternative methods include multicomponent reactions that streamline the synthesis of the oxazole-amine framework. These strategies highlight the compound's adaptability to scalable production, a key consideration for industrial applications.

Beyond pharmaceuticals, 5-(4-methylcyclohexyl)-1,2-oxazol-3-amine has found utility in agrochemical research. Its structural motifs are prevalent in pesticide and herbicide formulations, where they contribute to efficacy and environmental compatibility. The compound's ability to disrupt enzyme pathways in pests while maintaining low toxicity to non-target organisms makes it a promising candidate for sustainable agriculture. This dual applicability in human health and crop protection underscores its versatility.

The market dynamics for 5-(4-methylcyclohexyl)-1,2-oxazol-3-amine reflect broader trends in fine chemicals and custom synthesis. With increasing emphasis on precision medicine and green chemistry, suppliers are optimizing production processes to meet stringent purity and sustainability standards. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to ensure batch-to-batch consistency, catering to the needs of contract research organizations (CROs) and academic laboratories.

Recent advancements in computational chemistry have further amplified interest in 5-(4-methylcyclohexyl)-1,2-oxazol-3-amine. Molecular docking studies predict favorable interactions with biological targets, guiding the design of next-generation therapeutics. The compound's ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles are frequently modeled to accelerate hit-to-lead optimization. Such integrations of in silico and experimental approaches exemplify modern drug discovery paradigms.

For researchers sourcing 5-(4-methylcyclohexyl)-1,2-oxazol-3-amine, considerations include storage conditions and handling protocols. The compound is typically supplied as a solid under inert atmospheres to preserve stability. Suppliers often provide certificates of analysis (CoA) detailing purity, solubility, and spectroscopic data. These measures ensure reproducibility in downstream applications, whether in high-throughput screening or structure-activity relationship (SAR) studies.

In summary, 5-(4-methylcyclohexyl)-1,2-oxazol-3-amine (CAS No. 1556747-98-8) represents a multifaceted tool in contemporary chemistry. Its roles span from drug discovery to crop science, driven by its modular synthesis and tunable properties. As interdisciplinary research expands, this compound is poised to remain at the forefront of innovations in life sciences and material engineering.